Cas no 13308-87-7 (2-[(e)-(3-chlorophenyl)methylideneamino]guanidine)

• Product Name: 2-[(e)-(3-chlorophenyl)methylideneamino]guanidine
• CAS No: 13308-87-7
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 1232334
• PubChem ID: 9561655
• Update Time: 2025-04-20

2-[(e)-(3-chlorophenyl)methylideneamino]guanidine Chemical and Physical Properties

Names and Identifiers

• 2-[(e)-(3-chlorophenyl)methylideneamino]guanidine
• NSC67610
• NSC-67610
• AKOS008946200
• NSC67610; NSC-67610; AKOS008946200;
• SCHEMBL7748673
• CHEMBL2365773
• 13308-87-7

• Inchi： 1S/C8H9ClN4/c9-7-3-1-2-6(4-7)5-12-13-8(10)11/h1-5H,(H4,10,11,13)/b12-5+
• InChI Key： RUPSGZASNOZBHU-LFYBBSHMSA-N
• SMILES： ClC1=CC=CC(/C=N/N=C(\N)/N)=C1

Computed Properties

• Exact Mass: 196.05177
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• PSA: 76.76
• LogP: 2.34790